Cas no 2229532-40-3 (1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylmethanol)

• Product Name: 1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylmethanol
• CAS No: 2229532-40-3
• MF: C₁₀H₁₂ClNO₂
• MW: 213.660781860352
• CID: 5604120
• PubChem ID: 165742551
• Update Time: 2025-06-08

1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 2229532-40-3
• [1-(6-chloro-2-methoxypyridin-3-yl)cyclopropyl]methanol
• EN300-1995121
• 1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylmethanol

• Inchi： 1S/C10H12ClNO2/c1-14-9-7(2-3-8(11)12-9)10(6-13)4-5-10/h2-3,13H,4-6H2,1H3
• InChI Key： SLRBHICGOAZHPG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC)C1(CO)CC1

Computed Properties

• Exact Mass: 213.0556563g/mol
• Monoisotopic Mass: 213.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylmethanol

Recent Advances in the Study of 1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylmethanol (CAS: 2229532-40-3)

The compound 1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylmethanol (CAS: 2229532-40-3) has recently emerged as a promising intermediate in the synthesis of novel pharmaceutical agents. This molecule, characterized by its unique pyridine and cyclopropylmethanol structure, has attracted significant attention due to its potential applications in drug discovery and development. Recent studies have focused on its role as a key building block for bioactive compounds, particularly in the areas of central nervous system (CNS) disorders and anti-inflammatory therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylmethanol through a novel palladium-catalyzed cross-coupling reaction, achieving yields of over 85% with excellent purity. The researchers highlighted the compound's stability under various reaction conditions, making it particularly valuable for multi-step synthetic routes. The study also revealed that the chloropyridine moiety and cyclopropyl group contribute significantly to the molecule's ability to penetrate the blood-brain barrier, suggesting potential applications in neurological drug development.

In parallel research, scientists at several major pharmaceutical companies have incorporated this compound into their drug discovery pipelines. A recent patent application (WO2023056123) describes its use as a precursor for developing new GABA receptor modulators, with preliminary data showing promising anxiolytic activity in animal models. The structural features of 1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylmethanol appear to enhance binding affinity while maintaining favorable pharmacokinetic properties.

Metabolic studies published in Drug Metabolism and Disposition (2023) have provided new insights into the compound's biotransformation pathways. Using advanced LC-MS techniques, researchers identified three primary metabolites, with the cyclopropylmethanol group undergoing selective oxidation. These findings are particularly valuable for predicting drug-drug interactions and optimizing the design of derivatives based on this scaffold.

Recent computational chemistry analyses have further elucidated the molecular interactions of 1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylmethanol with various biological targets. Molecular docking studies suggest that the compound's conformation allows for optimal hydrogen bonding with several protein targets, including kinases and GPCRs implicated in inflammatory pathways. This theoretical framework is currently being validated through experimental studies at multiple research institutions.

The safety profile of this compound has also been extensively evaluated in recent toxicological assessments. A 2024 report in Regulatory Toxicology and Pharmacology confirmed favorable results in standard genotoxicity assays, with no observed mutagenic effects at therapeutic concentrations. These findings support the continued development of derivatives based on this chemical scaffold for clinical applications.

Looking forward, the versatility of 1-(6-chloro-2-methoxypyridin-3-yl)cyclopropylmethanol as a synthetic intermediate suggests it will play an increasingly important role in medicinal chemistry. Ongoing research is exploring its incorporation into PROTAC molecules and other targeted therapies, leveraging its favorable physicochemical properties and synthetic accessibility. The compound's unique combination of structural features continues to make it a valuable tool for drug discovery across multiple therapeutic areas.